Cas no 56634-50-5 (4-Bromofuran-2-one)

• Product Name: 4-Bromofuran-2-one
• CAS No: 56634-50-5
• MF: C₄H₃BrO₂
• MW: 162.969420671463
• MDL: MFCD11109368
• CID: 348272
• PubChem ID: 11789536
• Update Time: 2025-08-04

4-Bromofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2(5H)-Furanone
• 2(5H)-Furanone, 4-bromo-
• 4-Bromofuran-2-one
• 3-bromo-2H-furan-5-one
• SCHEMBL3212042
• CS-0037435
• EN300-206784
• GQSKFTFPHAXZSA-UHFFFAOYSA-N
• J-514817
• SB61200
• MFCD11109368
• 4-bromo-2,5-dihydrofuran-2-one
• FT-0685501
• 56634-50-5
• AKOS006306119
• SY044808
• W10959
• 4-bromofuran-2(5H)-one
• A923915
• FS-6127
• 4-bromo-5H-furan-2-one
• DTXSID00472763
• DB-072167

• MDL： MFCD11109368
• Inchi： 1S/C4H3BrO2/c5-3-1-4(6)7-2-3/h1H,2H2
• InChI Key： GQSKFTFPHAXZSA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=O)OC1

Computed Properties

• Exact Mass: 161.93200
• Monoisotopic Mass: 161.93164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.99
• Boiling Point: 274.332°C at 760 mmHg
• Flash Point: 119.712°C
• Refractive Index: 1.588
• PSA: 26.30000
• LogP: 0.82200

4-Bromofuran-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 4-Bromofuran-2-one

Introduction to 4-Bromofuran-2-one (CAS No. 56634-50-5)

4-Bromofuran-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 56634-50-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the furanone class, characterized by a five-membered oxygen-containing ring fused with a carbonyl group. The presence of a bromine substituent at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 4-Bromofuran-2-one consists of a furan ring with a carbonyl group at the 2-position and a bromine atom at the 4-position. This unique arrangement imparts distinct chemical properties that make it useful in various synthetic transformations. The bromine substituent facilitates nucleophilic substitution reactions, while the furanone core serves as a versatile scaffold for constructing more complex molecules. These features have positioned 4-Bromofuran-2-one as a key building block in organic synthesis and medicinal chemistry.

In recent years, 4-Bromofuran-2-one has been extensively studied for its potential applications in pharmaceutical research. One of the most notable areas of interest is its role as a precursor in the synthesis of bioactive compounds. Researchers have leveraged its reactivity to develop novel molecules with therapeutic properties. For instance, derivatives of 4-Bromofuran-2-one have been explored as intermediates in the production of antimicrobial agents, anti-inflammatory drugs, and even potential anticancer compounds.

The pharmaceutical significance of 4-Bromofuran-2-one lies in its ability to undergo various chemical modifications. The bromine atom can be readily replaced by other functional groups, such as hydroxyl or amino groups, to generate more complex structures. Additionally, the furanone ring can be further functionalized to introduce additional pharmacophores. These modifications have enabled scientists to tailor the properties of derived compounds for specific biological targets.

Recent advancements in synthetic methodologies have highlighted the utility of 4-Bromofuran-2-one in drug discovery. For example, researchers have employed palladium-catalyzed cross-coupling reactions to introduce aryl or vinyl groups into the furanone core. Such transformations have led to the development of novel heterocyclic compounds with enhanced biological activity. Furthermore, the compound has been used in Suzuki-Miyaura couplings, which are widely employed in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

The chemical versatility of 4-Bromofuran-2-one extends beyond pharmaceutical applications. It has found utility in materials science, particularly in the synthesis of organic electronic materials. The conjugated system of the furanone ring allows for efficient charge transport, making derivatives of this compound suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual application underscores the broad industrial relevance of 4-Bromofuran-2-one.

In academic research, 4-Bromofuran-2-one has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its reactivity under various conditions has provided insights into transition metal catalysis and organometallic chemistry. These studies not only advance fundamental chemical knowledge but also contribute to the development of more efficient synthetic routes for complex molecules.

The synthetic pathways involving 4-Bromofuran-2-one are diverse and well-documented. One common approach involves the bromination of furan-2(5H)-one using brominating agents such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and yields high yields of the desired product. Alternatively, lithiation followed by quenching with electrophiles has been used to introduce various substituents at different positions on the furanone ring.

Another notable application is its use in constructing thiazole derivatives, which are known for their wide range of biological activities. By reacting 4-Bromofuran-2-one with thioamides or thioureas, researchers can generate fused thiazole-furanone systems. These heterocycles have shown promising results in preliminary pharmacological studies, particularly as inhibitors of certain enzymes implicated in inflammatory diseases.

The future prospects for 4-Bromofuran-2-one are promising, given its versatility and broad applicability. As synthetic techniques continue to evolve, new methods for functionalizing this compound will likely emerge, further expanding its utility in drug discovery and material science. Additionally, computational modeling and high-throughput screening may accelerate the identification of novel derivatives with enhanced biological activity.

In conclusion,4-Bromofuran-2-one (CAS No., 56634-50-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in medicinal chemistry, while its applications in materials science highlight its broader industrial relevance. As research progresses, this compound will undoubtedly continue to play a crucial role in advancing chemical innovation and therapeutic development.